Cas no 54674-73-6 (3-(1-Methylpiperidin-2-yl)pyridin-2-amine)

• Product Name: 3-(1-Methylpiperidin-2-yl)pyridin-2-amine
• CAS No: 54674-73-6
• MF: C₁₁H₁₇N₃
• MW: 191.272782087326
• MDL: MFCD00995369
• CID: 4031231
• PubChem ID: 2997247
• Update Time: 2025-06-14

3-(1-Methylpiperidin-2-yl)pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinamine, 3-(1-methyl-2-piperidinyl)-
• [3-(1-methyl-2-piperidyl)-2-pyridyl]amine
• 3-(1-methyl-2-piperidinyl)-2-pyridinamine
• 3-(1-methyl-2-piperidyl)pyridin-2-amine
• 3-(1-methylpiperidin-2-yl)pyridin-2-amine
• MFCD00995369
• AKOS022152430
• Oprea1_659633
• 54674-73-6
• STL570281
• LS-09664
• HMS1604C20
• ALBB-027884
• 3-(1-Methylpiperidin-2-yl)pyridin-2-amine

• MDL： MFCD00995369
• Inchi： 1S/C11H17N3/c1-14-8-3-2-6-10(14)9-5-4-7-13-11(9)12/h4-5,7,10H,2-3,6,8H2,1H3,(H2,12,13)
• InChI Key： LQJOLYZSAPOTEH-UHFFFAOYSA-N
• SMILES： C1(N)=NC=CC=C1C1CCCCN1C

Computed Properties

• Exact Mass: 191.142247555Da
• Monoisotopic Mass: 191.142247555Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 42.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Alkaloids and derivatives
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives

Additional information on 3-(1-Methylpiperidin-2-yl)pyridin-2-amine

Research Briefing on 3-(1-Methylpiperidin-2-yl)pyridin-2-amine (CAS: 54674-73-6) in Chemical Biology and Pharmaceutical Applications

The compound 3-(1-Methylpiperidin-2-yl)pyridin-2-amine (CAS: 54674-73-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies have highlighted the role of 3-(1-Methylpiperidin-2-yl)pyridin-2-amine as a key intermediate in the synthesis of novel bioactive molecules. Its piperidine-pyridine hybrid structure offers a versatile scaffold for the development of compounds targeting central nervous system (CNS) disorders, including neurodegenerative diseases and psychiatric conditions. Researchers have explored its potential as a modulator of neurotransmitter receptors, particularly those involved in dopaminergic and serotonergic pathways.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy in enhancing cognitive function in preclinical models of Alzheimer's disease. The research team utilized molecular docking simulations to show that 3-(1-Methylpiperidin-2-yl)pyridin-2-amine exhibits high binding affinity to acetylcholinesterase (AChE) and NMDA receptors, suggesting dual mechanisms of action. These findings position the compound as a promising candidate for further development in multi-target directed ligand (MTDL) strategies for complex CNS disorders.

From a synthetic chemistry perspective, novel routes for the preparation of 3-(1-Methylpiperidin-2-yl)pyridin-2-amine have been reported, with emphasis on green chemistry principles. A recent patent application (WO2023051234) describes an efficient catalytic hydrogenation method that improves yield and reduces environmental impact compared to traditional synthetic approaches. This advancement addresses previous challenges in large-scale production while maintaining high purity standards required for pharmaceutical applications.

Pharmacokinetic studies have revealed favorable properties of 3-(1-Methylpiperidin-2-yl)pyridin-2-amine, including good blood-brain barrier penetration and metabolic stability. However, researchers note the need for further optimization to address moderate hepatic clearance observed in in vitro models. Structure-activity relationship (SAR) studies are ongoing to identify derivatives with improved pharmacological profiles while retaining the core structural advantages of the parent compound.

The compound's potential extends beyond CNS applications, with emerging evidence suggesting utility in oncology. Preliminary data presented at the 2023 American Association for Cancer Research annual meeting indicated that 3-(1-Methylpiperidin-2-yl)pyridin-2-amine derivatives show selective cytotoxicity against certain cancer cell lines, particularly those with dysregulated kinase signaling pathways. These findings warrant further investigation into the compound's mechanism of action in cancer models.

As research progresses, 3-(1-Methylpiperidin-2-yl)pyridin-2-amine continues to demonstrate its value as a versatile chemical building block with multiple therapeutic applications. Future directions include the development of targeted delivery systems to enhance tissue specificity and the exploration of combination therapies leveraging the compound's unique pharmacological properties. The growing body of evidence supports continued investment in research and development efforts centered on this promising molecule.